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For Researchers, Scientists, and Drug Development Professionals

Introduction
S 82-5455, a derivative of floxacrine, has been identified as a potent antimalarial agent,

particularly effective against the blood stages of Plasmodium berghei. This technical guide

synthesizes the available scientific information on S 82-5455 and the broader class of

floxacrine-related acridinedione derivatives. While research on specific derivatives of S 82-
5455 is not publicly available, this document provides a comprehensive overview of the parent

compound, its known activities, and the general mechanism of action for this class of

antimalarials, offering valuable insights for researchers in the field of drug discovery.

Core Compound: S 82-5455
S 82-5455 is chemically identified as 7-chloro-1-(4N-methylpiperazino-1N-imino)-10-hydroxy-

1,2,3,4-tetrahydro-3-(4-trifluoromethylphenyl)-9(10H)-acridone.[1] It has demonstrated

significant activity against drug-sensitive strains of Plasmodium berghei in both mice and rats.

[1]

In Vivo Efficacy
The primary quantitative data available for S 82-5455 comes from in vivo studies in a mouse

model of malaria. The efficacy was determined using a "28-day test," a common method for

assessing curative potential in preclinical antimalarial studies.
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Parameter Oral Administration (mg/kg)
Subcutaneous

Administration (mg/kg)

Dosis Curativa Minima (x 5

days)
1.56 3.12

Dosis Tolerata Maxima (x 1

day)
400 400

Table 1: In Vivo Efficacy of S

82-5455 against P. berghei in

Mice.[1]

Experimental Protocols
While detailed, step-by-step experimental protocols for the synthesis and evaluation of S 82-
5455 are not available in the reviewed literature, the following outlines the general

methodologies employed in the study of this and related compounds.

"28-Day Test" for In Vivo Efficacy
This test is a standard method for evaluating the curative efficacy of antimalarial compounds in

rodent models.
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Infection and Treatment

Monitoring

Endpoint

Mice infected with
P. berghei

Treatment with S 82-5455
(Oral or Subcutaneous)
for 5 consecutive days

Daily monitoring of parasitemia
via blood smears

Observation for 28 days post-infection

Absence of parasites on day 28
indicates a cure

Early Effects (6 hours)

Intermediate Effects Late Effects (23-96 hours)

S 82-5455
Treatment

Swollen lacunae of the
endoplasmic reticulum

Extremely enlarged
mitochondrion

Vacuolisation of cytoplasm Pyknosis of the nucleus Enlarged perinuclear space Marked fissuring of cytoplasm Disruption of pellicle Parasite destruction Remnants cleared from blood

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1680455?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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